Cas no 3251-07-8 (Methyl 4-aminobutanoate)

• Product Name: Methyl 4-aminobutanoate
• CAS No: 3251-07-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD00233491
• CID: 310876
• PubChem ID: 18614
• Update Time: 2025-04-26

Methyl 4-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminobutanoate
• Butanoic acid,4-amino-, methyl ester
• Methyl 4-aminobutanoate hydrochloride
• UPCMLD00WMAL386
• EN300-35518
• 3-04-00-01316 (Beilstein Handbook Reference)
• SCHEMBL380579
• Butanoic acid, 4-amino-, methyl ester (9CI)
• bmse000249
• AM803145
• 4-Aminobutyric acid methyl ester
• Methyl gamma-aminobutyrate
• Bradykinin, met-ile-ser-
• CHEBI:42955
• Methyl4-aminobutanoate
• H--Abu-OMe.HCl
• Butanoic acid, 4-amino-, methyl ester
• 4-amino-butyric acid methyl ester
• 110538-07-3
• methyl-4-aminobutyrate
• Q27120500
• H-gamma-Abu-OMe.HCl
• DTXSID10954242
• Methyl 4-aminobutyrate
• BRN 0635882
• 3251-07-8
• KVQGGLZHHFGHPU-UHFFFAOYSA-N
• BS-12855
• FT-0728794
• GABA methyl ester
• HMS1747L19
• AKOS015859855
• H-GABA-OMe.HCl
• MFCD00233491
• BUTYRIC ACID, 4-AMINO-, METHYL ESTER
• Methyl 4-aminobutyric acid
• Methyl g-aminobutyrate
• DB-068642
• Methyl gamma-aminobutyric acid
• 4-Amino-n-butyric acid methyl ester
• 4-amino-butyricacimethylester
• Methyl I3-aminobutyric acid
• STL257796
• Methyl g-aminobutyric acid
• DTXCID101382268
• 4-Aminobutyrate methyl ester
• Methyl 4-aminobutanoic acid
• Methyl I3-aminobutyrate

• MDL： MFCD00233491
• Inchi： 1S/C5H11NO2/c1-8-5(7)3-2-4-6/h2-4,6H2,1H3
• InChI Key： KVQGGLZHHFGHPU-UHFFFAOYSA-N
• SMILES： O(C)C(CCCN)=O

Computed Properties

• Exact Mass: 118.08686
• Monoisotopic Mass: 117.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.1274 (rough estimate)
• Boiling Point: 218.95°C (rough estimate)
• Flash Point: 38.7°C
• Refractive Index: 1.4206 (estimate)
• PSA: 53.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 4-aminobutanoate

Methyl 4-aminobutanoate (CAS No. 3251-07-8): An Overview of Its Properties, Applications, and Recent Research

Methyl 4-aminobutanoate, also known as Methyl 4-aminobutyrate or Methyl γ-aminobutyrate, is a compound with the chemical formula C6H13NO2. It is listed in the Chemical Abstracts Service (CAS) registry under the number 3251-07-8. This compound is of significant interest in various fields, including organic chemistry, pharmaceuticals, and biochemistry, due to its unique properties and potential applications.

Methyl 4-aminobutanoate is a derivative of γ-aminobutyric acid (GABA), a neurotransmitter that plays a crucial role in the central nervous system (CNS). The methylation of GABA at the carboxyl group results in the formation of Methyl 4-aminobutanoate, which can exhibit different biological activities compared to its parent compound. This modification can affect the compound's solubility, stability, and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and chemical products.

In terms of physical properties, Methyl 4-aminobutanoate is a colorless to slightly yellow liquid with a characteristic odor. It is soluble in water and many organic solvents, such as ethanol and acetone. The compound's molecular weight is approximately 135.17 g/mol, and it has a melting point of -17°C and a boiling point of 166°C at standard atmospheric pressure. These properties make it suitable for use in various chemical reactions and processes.

Recent research has focused on the potential therapeutic applications of Methyl 4-aminobutanoate. Studies have shown that this compound can modulate GABAergic neurotransmission, which is involved in regulating neuronal excitability and inhibitory signaling in the brain. This modulation can have implications for treating neurological disorders such as epilepsy, anxiety disorders, and sleep disorders. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that Methyl 4-aminobutanoate derivatives exhibited potent anticonvulsant activity in animal models of epilepsy.

Beyond its potential therapeutic uses, Methyl 4-aminobutanoate has also been explored for its role in drug delivery systems. Researchers have developed nanoparticles and liposomes containing this compound to enhance its bioavailability and target specific tissues or cells. This approach can improve the efficacy and reduce the side effects of drugs that are administered to patients. A recent study published in the International Journal of Pharmaceutics demonstrated that encapsulating Methyl 4-aminobutanoate in polymeric nanoparticles significantly increased its stability and prolonged its release profile.

In addition to its pharmaceutical applications, Methyl 4-aminobutanoate has found use in the food industry as a flavor enhancer and preservative. Its ability to improve the taste and shelf life of food products makes it an attractive additive for manufacturers. However, regulatory agencies such as the Food and Drug Administration (FDA) have set strict guidelines for its use to ensure consumer safety.

The synthesis of Methyl 4-aminobutanoate can be achieved through various methods, including esterification reactions involving GABA and methanol. One common approach involves reacting GABA with methanol in the presence of an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under mild conditions and yields high purity products. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

The safety profile of Methyl 4-aminobutanoate is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact, inhalation, or ingestion. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, Methyl 4-aminobutanoate (CAS No. 3251-07-8) is a versatile compound with a wide range of applications in pharmaceuticals, biochemistry, and food science. Its unique properties make it a valuable intermediate in chemical synthesis and a promising candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential uses, further highlighting its significance in modern science.